Cas no 2228647-59-2 (tert-butyl N-{2-amino-2-5-(4-methylphenyl)furan-2-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-2-5-(4-methylphenyl)furan-2-ylethyl}carbamate
• CAS No: 2228647-59-2
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 5963641
• PubChem ID: 165689434
• Update Time: 2025-05-22

tert-butyl N-{2-amino-2-5-(4-methylphenyl)furan-2-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-2-5-(4-methylphenyl)furan-2-ylethyl}carbamate
• 2228647-59-2
• tert-butyl N-{2-amino-2-[5-(4-methylphenyl)furan-2-yl]ethyl}carbamate
• EN300-1902229

• Inchi： 1S/C18H24N2O3/c1-12-5-7-13(8-6-12)15-9-10-16(22-15)14(19)11-20-17(21)23-18(2,3)4/h5-10,14H,11,19H2,1-4H3,(H,20,21)
• InChI Key： GPXSTVFOZAYUSB-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1=CC=C(C2C=CC(C)=CC=2)O1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-{2-amino-2-5-(4-methylphenyl)furan-2-ylethyl}carbamate

tert-butyl N-{2-amino-2-5-(4-methylphenyl)furan-2-ylethyl}carbamate: A Comprehensive Overview

tert-butyl N-{2-amino-2-5-(4-methylphenyl)furan-2-ylethyl}carbamate, also known by its CAS number NO. 1318647-59-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a furan ring substituted with a 4-methylphenyl group and an N-carbamate functionality. The presence of these structural elements contributes to its diverse chemical properties and potential applications.

The synthesis of this compound typically involves multi-step reactions, often utilizing advanced organic synthesis techniques. The starting materials may include readily available reagents such as tert-butyl chloroformate and appropriate amines. The reaction conditions are carefully optimized to ensure high yields and purity. Recent studies have explored the use of catalytic methods, including enzymatic catalysis, to enhance the efficiency of the synthesis process.

The chemical structure of this compound plays a crucial role in its reactivity and biological activity. The furan ring, being an aromatic heterocycle, imparts stability and unique electronic properties. The substitution pattern on the furan ring, particularly the presence of the 4-methylphenyl group, influences the compound's solubility, lipophilicity, and interaction with biological systems. These properties make it a valuable substrate for further functionalization in drug discovery programs.

In terms of applications, this compound has shown promise in various areas. One notable application is in the development of bioactive molecules targeting specific cellular pathways. Recent research has highlighted its potential as a modulator of enzyme activity, particularly in pathways involved in inflammation and oxidative stress. Additionally, its ability to act as a precursor for more complex molecules makes it a valuable building block in medicinal chemistry.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. Its synthesis and reactivity provide insights into the behavior of similar compounds, aiding in the design of new molecules with tailored properties. For instance, modifications to the substituents on the furan ring can significantly alter the compound's pharmacokinetic profile, offering opportunities for optimization in drug development.

In conclusion, tert-butyl N-{2-amino-2-5-(4-methylphenyl)furan-2-ylethyl}carbamate is a versatile compound with a wealth of potential applications. Its unique structure and chemical properties make it an attractive target for further research and development across various scientific disciplines.